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Compound of Interest

Compound Name: L-Alanine-1-13C

Cat. No.: B1280924 Get Quote

Essential safety protocols and logistical plans are critical for the secure and effective handling

of L-Alanine-1-13C in a laboratory setting. This guide provides clear, scannable information to

ensure the safety of researchers, scientists, and drug development professionals. By adhering

to these procedures, you can minimize risks and maintain a secure research environment.

L-Alanine-1-13C is a stable, non-radioactive isotope-labeled amino acid. While it is generally

considered non-hazardous, prudent laboratory practices are essential to ensure safety.[1] The

following information outlines the necessary personal protective equipment (PPE), operational

procedures, and disposal plans.

Personal Protective Equipment (PPE)
The minimum required PPE for handling L-Alanine-1-13C is outlined below. This equipment

should be worn at all times when handling the compound to prevent potential exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1280924?utm_src=pdf-interest
https://www.benchchem.com/product/b1280924?utm_src=pdf-body
https://www.benchchem.com/product/b1280924?utm_src=pdf-body
https://www.flinnsci.com/sds_28-l-alanine/sds_28/
https://www.benchchem.com/product/b1280924?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Recommended Equipment Specifications

Eye Protection
Safety glasses with side

shields or goggles

Must be worn to protect

against dust particles.[2][3]

Hand Protection Nitrile gloves
Wear suitable protective

gloves.[2][4]

Respiratory Protection
NIOSH/CEN approved

respirator (e.g., N95)

Recommended when handling

the solid form to avoid dust

inhalation, especially in poorly

ventilated areas.

Body Protection Laboratory coat

A fully buttoned lab coat is

necessary to protect against

spills.

Footwear Closed-toe shoes

Shoes must fully cover the feet

to protect from spills and falling

objects.

Operational Plan: Step-by-Step Handling Procedure
Following a standardized operational plan minimizes the risk of exposure and contamination.

Preparation:

Ensure the work area, such as a chemical fume hood or a designated benchtop, is clean

and uncluttered.

Verify that all necessary PPE is available and in good condition.

Locate the nearest safety shower and eyewash station before beginning work.

Handling the Compound:

Handle L-Alanine-1-13C in a well-ventilated area. If there is a potential for dust formation,

use a fume hood or provide appropriate exhaust ventilation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://isotope.com/product/attachment/CDLM-8649-0.5/L-Alanine%20%283-%C2%B9%C2%B3C%2C%2099%25%3B%202-D%2C%2096%25%29%20-%20CDLM-8649%20-%20V.5.0%20-%20US%20-%20English%20US.pdf
https://isotope.com/en-us/product/attachment/CDLM-8649-PK/SDS%20-%20CDLM-8649.pdf
https://isotope.com/product/attachment/CDLM-8649-0.5/L-Alanine%20%283-%C2%B9%C2%B3C%2C%2099%25%3B%202-D%2C%2096%25%29%20-%20CDLM-8649%20-%20V.5.0%20-%20US%20-%20English%20US.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/586722
https://www.benchchem.com/product/b1280924?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid direct contact with the skin and eyes.

Minimize the creation of dust when handling the solid powder.

After handling, wash hands thoroughly with soap and water.

Storage:

Store L-Alanine-1-13C in a tightly closed container.

Keep the container in a cool, dry place away from light and moisture. The recommended

storage is at room temperature.

Disposal Plan: Managing Waste Safely
Proper disposal of L-Alanine-1-13C and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Segregate waste contaminated with L-Alanine-1-13C from other laboratory waste.

Use designated, clearly labeled, and sealed containers for this waste.

Disposal Procedure:

Dispose of unused L-Alanine-1-13C and contaminated materials through a licensed

professional waste disposal service.

Do not dispose of the compound down the drain or in the regular trash.

All disposal activities must comply with federal, state, and local environmental regulations.

Safety and Physical Properties
Understanding the physical and chemical properties of L-Alanine-1-13C can further inform

safe handling practices.
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Property Value

Molecular Formula C₂¹³CH₇NO₂

Molecular Weight 90.09 g/mol

Appearance White crystalline powder

Melting Point 314.5 °C (decomposes)

Solubility Soluble in water

This structured approach to handling L-Alanine-1-13C ensures a safer laboratory environment

for all personnel.
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Hazard Assessment

Personal Protective Equipment (PPE) Selection

Action

Handling L-Alanine-1-13C

Potential for Dust Generation?

Standard PPE:
- Safety Glasses
- Nitrile Gloves

- Lab Coat
- Closed-toe Shoes

NoAdd Respiratory Protection
(e.g., N95 Respirator)

Yes

Proceed with Handling

Click to download full resolution via product page

Caption: PPE selection workflow for handling L-Alanine-1-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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